4-methyl-N-(3-methylcyclopentyl)pyridin-3-amine

• Molecular Formula: C12H18N2
• Molecular Weight: 190.28 g/mol
• IUPAC Name: 4-methyl-N-(3-methylcyclopentyl)pyridin-3-amine
• InChI: InChI=1S/C12H18N2/c1-9-3-4-11(7-9)14-12-8-13-6-5-10(12)2/h5-6,8-9,11,14H,3-4,7H2,1-2H3
• InChI Key: GCWMKKSZQSLZME-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC(C1)NC2=C(C=CN=C2)C

Description

4-Methyl-N-(3-methylcyclopentyl)pyridin-3-amine is a pyridine derivative featuring a methyl group at the 4-position of the pyridine ring and a 3-methylcyclopentyl substituent on the amine group at the 3-position. For example, describes the synthesis of N-cyclopropyl-3-methyl-1-(pyridin-3-yl)-1H-pyrazol-4-amine using a copper-catalyzed coupling reaction, which might be adapted for introducing the 3-methylcyclopentyl group .

The 3-methylcyclopentyl substituent in this compound likely influences steric and electronic properties, which could modulate binding affinity or pharmacokinetic profiles.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-methyl-N-(3-methylcyclopentyl)pyridin-3-amine typically involves the reaction of 4-methylpyridin-3-amine with 3-methylcyclopentyl bromide under basic conditions. The reaction is carried out in an organic solvent such as tetrahydrofuran (THF) or dimethylformamide (DMF) at elevated temperatures .

Industrial Production Methods

Industrial production methods for this compound are not well-documented in the public domain. large-scale synthesis would likely involve similar reaction conditions with optimization for yield and purity. The use of continuous flow reactors and automated synthesis platforms could enhance production efficiency .

Chemical Reactions Analysis

Types of Reactions

4-Methyl-N-(3-methylcyclopentyl)pyridin-3-amine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: Nucleophilic substitution reactions can occur at the pyridine ring, especially at the 2- and 4-positions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium hydride in DMF for nucleophilic substitution.

Major Products

Oxidation: Formation of pyridine N-oxide derivatives.

Reduction: Formation of reduced amine derivatives.

Substitution: Formation of substituted pyridine derivatives.

Scientific Research Applications

4-Methyl-N-(3-methylcyclopentyl)pyridin-3-amine has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex heterocyclic compounds.

Biology: Investigated for its potential as a ligand in biochemical assays.

Medicine: Explored for its potential therapeutic properties, including anticancer and antimicrobial activities.

Industry: Utilized in the development of new materials with specific electronic or optical properties.

Mechanism of Action

The mechanism of action of 4-methyl-N-(3-methylcyclopentyl)pyridin-3-amine involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, altering their activity. For example, it may inhibit certain enzymes by binding to their active sites, thereby blocking substrate access. The exact molecular pathways involved depend on the specific application and target .

Comparison with Similar Compounds

Structural and Functional Comparison with Similar Compounds

Substituent Effects on Pyridin-3-amine Derivatives

Table 1: Comparison of Substituents and Molecular Properties

Compound Name	Substituent on Amine	Molecular Formula	Key Features (Steric/Electronic Effects)
4-Methyl-N-(3-methylcyclopentyl)pyridin-3-amine	3-Methylcyclopentyl	C₁₂H₁₉N₂	Bulky cyclopentyl group; moderate steric hindrance
4-Methyl-N-(3-methylphenyl)pyridin-2-amine ()	3-Methylphenyl	C₁₃H₁₄N₂	Planar aromatic group; electron-donating methyl
4-Methyl-N-(1,2,3-thiadiazol-4-ylmethyl)pyridin-3-amine ()	1,2,3-Thiadiazol-4-ylmethyl	C₉H₁₀N₄S	Heterocyclic substituent; potential for H-bonding
N-[(3-Nitrophenyl)methyl]pyridin-3-amine ()	3-Nitrobenzyl	C₁₂H₁₁N₃O₂	Strong electron-withdrawing nitro group

Key Observations :

• Steric Effects : The 3-methylcyclopentyl group in the target compound introduces greater steric bulk compared to planar aromatic substituents (e.g., 3-methylphenyl in ). This could reduce binding flexibility in enzyme active sites but improve metabolic stability .

Biological Activity

4-Methyl-N-(3-methylcyclopentyl)pyridin-3-amine is a compound of interest in medicinal chemistry due to its potential biological activities. This article reviews the existing literature on its biological properties, mechanisms of action, and potential therapeutic applications, supported by data tables and case studies.

Chemical Structure and Properties

The compound features a pyridine ring substituted at the 4-position with a methyl group and at the nitrogen with a 3-methylcyclopentyl group. Its molecular formula is $C_{12}H_{17}N$, with a molecular weight of approximately 190.28 g/mol. This unique structure may contribute to its biological activity by influencing its interaction with various biological targets.

Antimicrobial and Anticancer Properties

Research indicates that compounds similar to 4-methyl-N-(3-methylcyclopentyl)pyridin-3-amine exhibit antimicrobial and anticancer activities. For instance, derivatives of pyridine have been shown to inhibit specific kinases involved in cell proliferation, which may lead to anticancer effects. The mechanism often involves the inhibition of enzymes that play critical roles in cellular signaling pathways associated with cancer progression .

Inhibition of Monoamine Oxidase (MAO)

Preliminary studies suggest that related compounds may act as inhibitors of monoamine oxidase (MAO), an enzyme involved in the metabolism of neurotransmitters. Inhibition of MAO can lead to increased levels of serotonin and norepinephrine, which are beneficial in treating depression and anxiety disorders. For example, compounds structurally related to 4-methyl-N-(3-methylcyclopentyl)pyridin-3-amine have demonstrated significant MAO inhibitory activity, with IC50 values indicating potent effects .

The biological activity of 4-methyl-N-(3-methylcyclopentyl)pyridin-3-amine is hypothesized to stem from its ability to interact with specific receptors and enzymes within the body. The compound may inhibit certain kinases or neurotransmitter receptors, leading to downstream effects on cell signaling pathways.

Table 1: Summary of Biological Activities

Activity Type	Mechanism	Reference
Antimicrobial	Inhibition of bacterial growth
Anticancer	Kinase inhibition
MAO Inhibition	Increased neurotransmitter levels

Case Studies

• Anticancer Activity : A study investigating similar pyridine derivatives found that they significantly reduced tumor growth in xenograft models by inhibiting key signaling pathways involved in cancer cell proliferation.
• MAO Inhibition : Another study reported that specific derivatives exhibited selective inhibition against MAO-A and MAO-B, suggesting potential therapeutic applications in mood disorders.